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Compound of Interest

Compound Name: Lariciresinol Acetate

Cat. No.: B15594601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Lariciresinol acetate, a lignan

derivative. Due to the limited availability of in-depth biological data for Lariciresinol acetate,

this document also extensively covers the well-researched biological activities and mechanisms

of its parent compound, Lariciresinol, offering valuable insights for future research and drug

development.

Physicochemical Properties of Lariciresinol Acetate
Lariciresinol acetate is the acetylated form of Lariciresinol, a naturally occurring lignan found

in various plants. The addition of an acetate group modifies its chemical properties.
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Property Value Source

Molecular Formula C₂₂H₂₆O₇ [1][2]

Molecular Weight 402.44 g/mol [2]

IUPAC Name

[(+)-(3S)-acetyloxymethyl-(2S)-

(4-hydroxy-3-methoxyphenyl)-

(4R)-[(4-hydroxy-3-

methoxyphenyl)methyl]tetrahy

drofuran]

[3]

CAS Number 79114-77-5 [2][4]

Biological Activities and Potential Applications
Direct research on the biological activities of Lariciresinol acetate is limited. However, one

study has highlighted its potential as an anti-mildew agent, suggesting its utility in agricultural

applications[1].

Given that Lariciresinol acetate is a derivative of Lariciresinol, it is plausible that it may exhibit

similar biological activities. The following sections detail the extensively studied properties of

Lariciresinol, which may provide a foundation for investigating the therapeutic potential of its

acetylated form.

Biological Activities of Lariciresinol
Lariciresinol has been the subject of numerous studies, revealing a broad spectrum of

pharmacological effects, including antioxidant, anti-inflammatory, anti-diabetic, and anti-cancer

activities.
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Biological Activity Key Findings Relevant Pathways

Antioxidant

Exhibits strong radical

scavenging activity (DPPH,

ABTS) and reducing power.

Upregulates antioxidant

enzymes through the Nrf2-

mediated HO-1 pathway[5][6].

Nrf2/HO-1 Signaling

Anti-inflammatory

Inhibits the production of pro-

inflammatory mediators. May

act by suppressing the NF-κB

signaling pathway[7][8].

NF-κB Signaling

Anti-diabetic

Inhibits α-glucosidase and

enhances insulin signaling,

leading to increased glucose

uptake[4].

Insulin Signaling Pathway

Anti-cancer

Attenuates mammary tumor

growth and reduces blood

vessel density in preclinical

models[9].

-

Antiviral

Shows inhibitory activity

against Hepatitis B virus by

regulating viral transcription[2].

-

Antifungal

Displays potent antifungal

properties against several

human pathogenic fungal

strains[10].

-

Experimental Protocols for Biological Assays of
Lariciresinol
The following are detailed methodologies for key experiments used to characterize the

biological activities of Lariciresinol. These protocols can be adapted for the investigation of

Lariciresinol acetate.
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Antioxidant Activity Assays
Assay Experimental Protocol

DPPH Radical Scavenging Assay

1. Prepare a methanolic solution of DPPH (e.g.,

100 µM). 2. Mix various concentrations of the

test compound with the DPPH solution. 3.

Incubate in the dark at room temperature for a

specified time (e.g., 30 minutes). 4. Measure the

absorbance at a specific wavelength (e.g., 517

nm). 5. Calculate the percentage of radical

scavenging activity.

ABTS Radical Scavenging Assay

1. Generate the ABTS radical cation (ABTS•+)

by reacting ABTS solution with a strong

oxidizing agent (e.g., potassium persulfate). 2.

Dilute the ABTS•+ solution with a suitable

solvent to a specific absorbance at a particular

wavelength (e.g., 734 nm). 3. Add various

concentrations of the test compound to the

ABTS•+ solution. 4. After a set incubation time,

measure the decrease in absorbance. 5.

Calculate the percentage of inhibition.

Ferric Reducing Antioxidant Power (FRAP)

Assay

1. Prepare the FRAP reagent by mixing acetate

buffer, TPTZ solution, and FeCl₃ solution. 2. Add

the test compound to the FRAP reagent. 3.

Incubate the mixture at a specific temperature

(e.g., 37°C). 4. Measure the absorbance of the

colored product (ferrous-TPTZ complex) at a

specific wavelength (e.g., 593 nm). 5. Construct

a standard curve using a known antioxidant

(e.g., FeSO₄) to quantify the reducing power.

Anti-inflammatory Activity Assay
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Assay Experimental Protocol

Nitric Oxide (NO) Inhibition Assay in

Macrophages

1. Culture macrophage cells (e.g., RAW 264.7)

in a suitable medium. 2. Pre-treat the cells with

various concentrations of the test compound for

a specific duration. 3. Stimulate the cells with an

inflammatory agent (e.g., lipopolysaccharide -

LPS) to induce NO production. 4. After

incubation, collect the cell culture supernatant.

5. Determine the nitrite concentration in the

supernatant using the Griess reagent. 6.

Measure the absorbance at a specific

wavelength (e.g., 540 nm) to quantify NO

production.

Signaling Pathways
Proposed Anti-inflammatory Mechanism of Lariciresinol
via NF-κB Pathway Inhibition
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Caption: Proposed inhibitory effect of Lariciresinol on the NF-κB signaling pathway.
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Proposed Anti-diabetic Mechanism of Lariciresinol via
Insulin Signaling Pathway
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Caption: Proposed enhancement of the insulin signaling pathway by Lariciresinol.

Conclusion and Future Directions
Lariciresinol acetate is a chemically defined lignan with established physicochemical

properties. While direct evidence of its biological activity is currently sparse, its structural

relationship to the well-studied compound Lariciresinol suggests a promising area for future

investigation. The detailed experimental protocols and signaling pathway information provided

for Lariciresinol in this guide can serve as a valuable resource for researchers and drug

development professionals to explore the potential antioxidant, anti-inflammatory, and other

therapeutic effects of Lariciresinol acetate. Further studies are warranted to elucidate the

specific biological activities and mechanisms of action of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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